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Compound of Interest

Compound Name: Cyclotetradecane-1,2-dione

Cat. No.: B15482710 Get Quote

CAS Number: 23427-68-1

This document provides a summary of the currently available technical information for

Cyclotetradecane-1,2-dione. It is intended for researchers, scientists, and professionals in

drug development who are interested in the physicochemical properties, synthesis, and

potential applications of this macrocyclic diketone.

Physicochemical Properties
Quantitative experimental data for Cyclotetradecane-1,2-dione is limited in publicly accessible

literature. The following table summarizes the computed physicochemical properties.[1]

Property Value Source

Molecular Formula C₁₄H₂₄O₂ PubChem[1]

Molecular Weight 224.34 g/mol PubChem[1]

XLogP3 4.3 PubChem[1]

Topological Polar Surface Area 34.1 Å² PubChem[1]

Monoisotopic Mass 224.177630004 Da PubChem[1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are

not readily available in the cited literature. For the related parent compound, cyclotetradecane
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(CAS 295-17-0), a melting point of 54-55 °C and a boiling point of 131 °C at 11 Torr have been

reported.[2]

Spectroscopic Data
A ¹³C NMR spectrum for Cyclotetradecane-1,2-dione is available, indicating its structural

characterization.[1] However, detailed assignments and other spectroscopic data such as ¹H

NMR, Infrared (IR), and Mass Spectrometry (MS) specific to this compound are not extensively

documented in the available literature.

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of Cyclotetradecane-1,2-
dione was not found in the surveyed literature, general methods for the synthesis of cyclic 1,2-

diones are well-established. These can serve as a starting point for the development of a

synthetic route.

One common approach involves the oxidation of the corresponding α-hydroxyketone (acyloin)

or the direct oxidation of the parent ketone. For instance, the oxidation of cyclohexanone to

cyclohexane-1,2-dione can be achieved using selenium dioxide.[3]

Another general and high-yield method for the preparation of cyclic 1,2-diones is the

bromination of 1,2-bis(trimethylsiloxy)cycloalkenes.[4] This procedure is noted for its

applicability to various ring sizes.

A potential synthetic workflow for Cyclotetradecane-1,2-dione, adapted from general

procedures, is outlined below. This workflow is hypothetical and would require experimental

validation.
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Synthesis Workflow

Cyclotetradecanone
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A potential synthetic workflow for Cyclotetradecane-1,2-dione.

Potential Applications in Drug Development
There is a lack of direct biological activity data for Cyclotetradecane-1,2-dione in the current

literature. However, the 1,2-dione functional group in cyclic systems has garnered interest in

medicinal chemistry.

Studies on smaller cyclic 1,2-diones, such as cyclopentane-1,2-dione, have explored their

potential as bioisosteres of carboxylic acids.[5] The ability of the enol form of the 1,2-dione to

mimic the acidic proton and hydrogen bonding capabilities of a carboxylic acid could be

advantageous in drug design to improve properties like cell permeability and metabolic stability.

[5]

The following diagram illustrates the conceptual relationship of Cyclotetradecane-1,2-dione to

this area of research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15482710?utm_src=pdf-body-img
https://www.benchchem.com/product/b15482710?utm_src=pdf-body
https://www.benchchem.com/product/b15482710?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146692/
https://www.benchchem.com/product/b15482710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15482710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclic 1,2-Diones
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Conceptual role of cyclic 1,2-diones in drug development.

It is important to note that while "cyclotetradecane" (the parent hydrocarbon) has been reported

to have antimicrobial activity, this finding cannot be directly extrapolated to the dione derivative.

Natural Occurrence
Cyclotetradecane-1,2-dione has been reported to be a natural product found in Thymus

vulgaris (common thyme).[1]

Conclusion
Cyclotetradecane-1,2-dione is a macrocyclic diketone with limited published experimental

data. While its basic physicochemical properties have been computed, a comprehensive

understanding of its reactivity, spectroscopic characteristics, and biological activity awaits

further investigation. The established role of smaller cyclic 1,2-diones as carboxylic acid

bioisosteres suggests a potential avenue for its application in medicinal chemistry and drug

development. Researchers interested in this molecule are encouraged to pursue experimental

studies to elucidate its properties and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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